8-methyl-2-oxo-4-propyl-2H-chromen-7-yl 2,4-dichlorobenzoate

• IUPAC Name: (8-methyl-2-oxo-4-propylchromen-7-yl) 2,4-dichlorobenzoate
• InChI: InChI=1S/C20H16Cl2O4/c1-3-4-12-9-18(23)26-19-11(2)17(8-7-14(12)19)25-20(24)15-6-5-13(21)10-16(15)22/h5-10H,3-4H2,1-2H3
• InChI Key: CDHPIQNZFRKELS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2C)OC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H16Cl2O4
• Molecular Weight: 391.2 g/mol

Description

Chromen derivatives are a significant class of organic compounds with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. They are recognized for their varied biological activities and chemical functionalities.

Synthesis Analysis

The synthesis of chromen derivatives typically involves multicomponent reactions, providing a straightforward and efficient approach to these compounds. For instance, a one-stage method for preparing substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates demonstrates the utility of multicomponent reactions in synthesizing chromen derivatives under mild conditions with high atom economy (Komogortsev, Melekhina, & Lichitsky, 2022).

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis of novel chromene derivatives, including those with similar structures to 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl 2,4-dichlorobenzoate, highlighting their significant antimicrobial activity. For instance, the microwave-assisted synthesis of novel 2H-chromene derivatives, bearing phenylthiazolidinones, has shown remarkable antimicrobial properties against various classes of bacteria and fungi, underscoring the potential of chromene compounds in developing new antimicrobial agents (El Azab, Youssef, & Amin, 2014).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of chromene derivatives are crucial for understanding their properties and applications. Studies on the rapid synthesis of chromene compounds, such as 4-oxo-4H-chromene-3-carboxylic acid, have established efficient synthetic methods, optimizing the production of these compounds for further application in various fields (Zhu et al., 2014).

Applications in Material Science

Chromene derivatives have also been explored for their applications in material science, particularly in the synthesis and study of polymers. For example, polymers functionalized with coumarone and diethanolamine have been synthesized, with their dielectric properties characterized, showcasing the versatility of chromene compounds in developing materials with specific electronic properties (Bezgin, Ayaz, & Demirelli, 2015).

Chemical Reactions and Mechanisms

The exploration of chemical reactions and mechanisms involving chromene derivatives is a significant area of study. Research into multicomponent protocols for synthesizing substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates from 3-hydroxy-4H-chromen-4-one has developed efficient methods for preparing these compounds, highlighting the chemical versatility and potential applications of chromene derivatives in synthetic chemistry (Komogortsev, Melekhina, & Lichitsky, 2022).